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Compound of Interest

Compound Name:

(4-tert-

butylphenyl)methanesulfonyl

Chloride

Cat. No.: B1273283 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

quality reagents is a critical first step in the research and development pipeline. This technical

guide provides an in-depth overview of the commercial availability of (4-tert-
butylphenyl)methanesulfonyl chloride (CAS No. 519056-61-2), a valuable building block in

organic synthesis. The guide details its chemical and physical properties, provides safety

information, and outlines a general experimental workflow for its use.

Commercial Availability
A number of chemical suppliers offer (4-tert-butylphenyl)methanesulfonyl chloride, catering

to a range of research and development needs from laboratory scale to potential pilot-plant

quantities. The following table summarizes key information from several commercial suppliers.

Please note that availability and specifications are subject to change and should be confirmed

directly with the supplier.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Additional
Information

Thermo

Scientific

(Fisher

Scientific)

[4-(tert-

Butyl)phenyl]

methanesulfo

nyl chloride,

Tech.[1]

519056-61-2
C11H15ClO2

S
246.75

Available in

various

quantities.[1]

Georganics

[4-(tert-

Butyl)phenyl]

methanesulfo

nyl chloride

519056-61-2
C11H15ClO2

S
246.75

Offers high-

purity

compound for

research

applications.

[2]

ChemShuttle

(4-tert-

butylphenyl)

methanesulfo

nyl chloride

519056-61-2
C11H15ClO2

S
246.75

Worldwide

supplier for

research

applications.

ChemicalBoo

k

[4-(TERT-

BUTYL)PHE

NYL]METHA

NESULFONY

L CHLORIDE

519056-61-2
C11H15ClO2

S
246.75

Lists multiple

global

suppliers.[3]

PubChem

(4-tert-

butylphenyl)

methanesulfo

nyl Chloride

519056-61-2
C11H15ClO2

S
246.75

Provides a

list of

chemical

vendors.[4]

Physicochemical and Safety Data
Understanding the properties and hazards of a chemical is paramount for its safe handling and

effective use in experimental design.
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Property Value Source

IUPAC Name

(4-tert-

butylphenyl)methanesulfonyl

chloride

PubChem[4]

Molecular Formula C11H15ClO2S PubChem[4]

Molecular Weight 246.75 g/mol PubChem[4]

CAS Number 519056-61-2 PubChem[4]

Safety and Hazard Information:

(4-tert-butylphenyl)methanesulfonyl chloride is classified as a hazardous substance.

Researchers must consult the Safety Data Sheet (SDS) provided by the supplier before

handling. Key hazard statements (H-statements) include:

H302: Harmful if swallowed.[4]

H314: Causes severe skin burns and eye damage.[4]

H335: May cause respiratory irritation.[4]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, must be worn. All manipulations should be performed in a well-ventilated fume hood.[5]

Experimental Protocols: A General Workflow for
Sulfonylation
(4-tert-butylphenyl)methanesulfonyl chloride is primarily used as a reagent to introduce the

(4-tert-butylphenyl)methylsulfonyl group onto a substrate, typically an alcohol or an amine, to

form the corresponding sulfonates or sulfonamides. The following is a generalized experimental

protocol for a sulfonylation reaction.

Reaction Setup:
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To a clean, dry, round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), add the substrate (e.g., an alcohol or amine, 1.0

equivalent) and a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran, or

pyridine).

Cool the reaction mixture to 0 °C in an ice bath.

In a separate flask, prepare a solution of (4-tert-butylphenyl)methanesulfonyl chloride
(1.1-1.5 equivalents) in the same anhydrous solvent.

Slowly add the solution of the sulfonyl chloride to the cooled solution of the substrate via a

dropping funnel or syringe.

Add a non-nucleophilic base (e.g., triethylamine or pyridine, 1.5-2.0 equivalents) to the

reaction mixture to scavenge the HCl generated during the reaction.

Reaction and Work-up:

Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor

the reaction progress by an appropriate technique (e.g., Thin Layer Chromatography or

Liquid Chromatography-Mass Spectrometry).

Once the reaction is complete, quench the reaction by the slow addition of water or a

saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., ethyl acetate or dichloromethane).

Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced

pressure.

Purification:

The crude product can be purified by column chromatography on silica gel using an

appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to yield the pure

sulfonated product.
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Visualized Workflows and Pathways
To aid in the conceptual understanding of the procurement and experimental processes, the

following diagrams have been generated using Graphviz.

Procurement and Quality Control Workflow

Procurement

Receipt and QC

Identify Need Search Suppliers
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Request Quote
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Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow for Research Chemicals.
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General Sulfonylation Reaction Pathway

Substrate (Alcohol/Amine)

Reaction_Mixture

(4-tert-butylphenyl)methanesulfonyl chloride Base

Sulfonate/Sulfonamide HCl Salt of Base

Click to download full resolution via product page

Caption: Generalized Reaction Pathway for Sulfonylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for (4-tert-
butylphenyl)methanesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273283#commercial-suppliers-of-4-tert-butylphenyl-
methanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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